Cas no 2172015-11-9 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid
• CAS No: 2172015-11-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6385884
• PubChem ID: 165525774
• Update Time: 2025-09-28

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid
• 2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)-3-methylbutanoic acid
• EN300-1494702
• 2172015-11-9

• Inchi： 1S/C27H32N2O5/c1-17(2)22(24(30)31)15-28-25(32)27(13-7-8-14-27)29-26(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SGIPETDJICVNMF-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic Acid (CAS No. 2172015-11-9)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid, identified by its CAS number 2172015-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a fluorenyl moiety, and an amino acid-derived side chain. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenyl methoxycarbonyl group in the molecular structure is particularly noteworthy, as it serves as a protecting group for the amino function in peptide synthesis. This feature makes the compound a valuable intermediate in the synthesis of peptide mimetics and peptidomimetics, which are increasingly being explored for their therapeutic potential. The cyclopentylformamido moiety further enhances the compound's structural complexity, providing a rigid scaffold that can be engineered to interact with biological targets with high specificity.

In recent years, there has been a surge in research focused on the development of novel molecular entities that can modulate biological pathways associated with various diseases. The 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid structure presents an intriguing candidate for such studies due to its multifaceted functional groups. The combination of the fluorenyl moiety, which is known for its stability and solubility characteristics, with the amino acid-derived side chain, which can be tailored for pharmacological activity, makes this compound a promising lead in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopentyl ring provides a stable core that can be modified to optimize pharmacokinetic properties, while the formamido group offers a site for further derivatization to introduce specific biological activities. This flexibility has led to its investigation in various therapeutic areas, including oncology, neurology, and immunology.

The 9H-fluoren-9-ylmethoxycarbonyl group is particularly interesting from a synthetic chemistry perspective. It not only protects the amino group during synthetic manipulations but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and cellular uptake. This dual functionality makes it an attractive choice for designing molecules that require both stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid scaffold can interact with various protein targets through multiple hydrogen bonding interactions and hydrophobic contacts. These interactions are critical for achieving high affinity and selectivity in drug design.

The compound's potential as an intermediate in peptide synthesis has also been explored in detail. The protecting group strategy employed by the fluorenylmethoxycarbonyl moiety allows for orthogonal deprotection under mild conditions, making it an ideal candidate for multi-step peptide syntheses. This feature has been utilized in the development of novel peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacological properties.

In addition to its applications in peptide chemistry, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid has shown promise as a building block for small molecule drug discovery. Its structural features make it suitable for further derivatization to explore new chemical space and identify novel therapeutic agents. Researchers have been particularly interested in modifying the cyclopentyl ring and the amino acid-derived side chain to optimize potency, selectivity, and pharmacokinetic profiles.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct complex molecular frameworks efficiently. These methodologies have been instrumental in producing derivatives of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid with tailored properties for specific applications.

One area where this compound has seen significant interest is in oncology research. Preclinical studies have indicated that derivatives of this scaffold can modulate key signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways with high specificity, such compounds hold promise for developing novel anticancer therapies that exhibit reduced toxicity compared to existing treatments.

The neuroprotective potential of 2-(1-(9H-fluoren-9-yloxy carbonylamino)cyclopentylformamide)methyl]-3-methylbutanoic acid derivatives has also been explored. Research suggests that these compounds can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to fine-tune their pharmacological properties makes them attractive candidates for further clinical investigation.

In immunology, this compound has been investigated for its ability to modulate immune responses through interaction with immune cell receptors and signaling molecules. By selectively targeting specific pathways, these derivatives may offer new strategies for treating autoimmune diseases and enhancing vaccine efficacy.

The growing body of evidence supporting the therapeutic potential of 2-(1-(9H-fluoren-yloxy carbonylamino)cyclopentylformamide)methyl]-3-methylbutanoic acid derivatives underscores the importance of continued research in this area. Advances in synthetic chemistry, computational modeling, and biological screening are expected to accelerate the discovery of novel drugs based on this scaffold.

In conclusion,2-(1-(9H-fluoren-yloxy carbonylamino)cyclopentylformamide)methyl]-3-methylbutanoic acid (CAS No. 21720151109) represents a fascinating molecule with diverse applications in pharmaceutical chemistry and medicinal research. Its intricate structure provides a rich foundation for drug design, offering opportunities to develop novel therapeutics across multiple therapeutic areas. As research progresses,the full potential of this compound is yet to be realized,and it promises to play an important role in future advancements in drug discovery.